Cas no 2167705-07-7 (2-(difluoromethoxy)-4-formylbenzoic acid)

• Product Name: 2-(difluoromethoxy)-4-formylbenzoic acid
• CAS No: 2167705-07-7
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 6089549
• PubChem ID: 165749814
• Update Time: 2025-06-13

2-(difluoromethoxy)-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-formylbenzoic acid
• Benzoic acid, 2-(difluoromethoxy)-4-formyl-
• EN300-1578595
• 2167705-07-7

• Inchi： 1S/C9H6F2O4/c10-9(11)15-7-3-5(4-12)1-2-6(7)8(13)14/h1-4,9H,(H,13,14)
• InChI Key： MCFOTIOMCXXYNR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C=O)C=C1OC(F)F

Computed Properties

• Exact Mass: 216.02341499g/mol
• Monoisotopic Mass: 216.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 354.1±42.0 °C(Predicted)
• pka: 2.72±0.36(Predicted)

Additional information on 2-(difluoromethoxy)-4-formylbenzoic acid

Recent Advances in the Study of 2-(Difluoromethoxy)-4-formylbenzoic Acid (CAS: 2167705-07-7)

The compound 2-(difluoromethoxy)-4-formylbenzoic acid (CAS: 2167705-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(difluoromethoxy)-4-formylbenzoic acid, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of the difluoromethoxy group and the formyl functionality at the 4-position of the benzoic acid scaffold provides a versatile platform for further chemical modifications, enabling the exploration of diverse biological targets.

One of the key advancements in this area is the development of efficient synthetic routes for 2-(difluoromethoxy)-4-formylbenzoic acid. Researchers have reported a high-yield, scalable synthesis method that involves the selective difluoromethylation of 4-hydroxybenzoic acid derivatives, followed by formylation at the 4-position. This method has been optimized to minimize side reactions and improve overall yield, making it suitable for large-scale production.

In terms of biological activity, preliminary studies have demonstrated that 2-(difluoromethoxy)-4-formylbenzoic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory agents, although further optimization of the compound's potency and selectivity is required.

Additionally, recent research has explored the use of 2-(difluoromethoxy)-4-formylbenzoic acid as a building block for the synthesis of more complex molecules. For example, it has been incorporated into the design of prodrugs and targeted delivery systems, where the formyl group serves as a reactive handle for conjugation with other functional groups. This approach has opened new avenues for the development of targeted therapies with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing studies are focused on structure-activity relationship (SAR) analyses to identify key structural determinants of its biological activity. Furthermore, in vivo studies are needed to assess its efficacy and safety in animal models, which will be critical for advancing this compound toward clinical applications.

In conclusion, 2-(difluoromethoxy)-4-formylbenzoic acid represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery, particularly in the development of anti-inflammatory agents and targeted therapies. Continued research in this area is expected to yield further insights into its potential applications and pave the way for the development of novel therapeutic agents.